Cas no 112-11-8 (9-Octadecenoic acid(9Z)-, 1-methylethyl ester)
112-11-8 structure
Product Name:9-Octadecenoic acid(9Z)-, 1-methylethyl ester
9-Octadecenoic acid(9Z)-, 1-methylethyl ester Properties
Names and Identifiers
-
- (Z)-9-Octadecenoic acid 1-methylethyl ester
- 2-propyl oleate
- cis-octadec-9-enoic acid isopropyl ester
- Isopropyl (Z)-9-octadecenoate
- iso-propyl oleate
- Isopropyloleat
- Oelsaeure-isopropylester
- isopropyl oleate
- 9-Octadecenoic acid(Z)-,1-methylethyl ester
- 1-methylethyl ester
- Oleic acid isopropyl ester
- 9-Octadecenoic acid (9Z)-, 1-methylethyl ester
- isopropyloleate
- 9-Octadecenoicacid(Z)-,1-methylethylester
- 9-Octadecenoic acid(9Z)-, 1-methylethyl ester
- AI3-32462
- AEC ISOPROPYL OLEATE
- EC 203-935-4
- 9-Octadecenoic acid (Z)-, 1-methylethyl ester
- ISOPROPYL OLEATE [INCI]
- EINECS 203-935-4
- PZQSQRCNMZGWFT-QXMHVHEDSA-N
- isopropyl oleate, AldrichCPR
- 9-Octadecenoic acid, 1-methylethyl ester
- NSC50952
- LMFA07010671
- (2E)-4-[(4-Methoxybenzyl)oxy]-2-buten-1-ol
- 112-11-8
- WE(2:0(1Me)/18:1(9Z))
- Isopropyl 9Z-octadecenoate
- 1-Methylethyl-9-octadecenoate
- SCHEMBL61998
- Oleic acid, isopropyl ester
- propan-2-yl (Z)-octadec-9-enoate
- Q27258396
- NSC 50952
- UNII-4152WNN49V
- 4152WNN49V
- i-Propyl 9-octadecenoate
- NS00004593
- NSC-50952
-
- InChIKey： PZQSQRCNMZGWFT-VAWYXSNFSA-N
- Inchi： 1S/C21H40O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(22)23-20(2)3/h11-12,20H,4-10,13-19H2,1-3H3/b12-11-
- SMILES： CCCCCCCC/C=C/CCCCCCCC(OC(C)C)=O
Computed Properties
- Exact Mass: 324.30300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 17
- Monoisotopic Mass: 324.302830514g/mol
- Heavy Atom Count: 23
- Complexity: 282
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 8.4
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- LogP: 6.97550
- PSA: 26.30000
- Color/Form: Clear oily liquid.
- Solubility: It is miscible with animal / vegetable oils
9-Octadecenoic acid(9Z)-, 1-methylethyl ester Suppliers
HUNEI MEIBEI NEW MATERIAL Co., Ltd.
Audited Supplier
(CAS:112-11-8)
MR./MRS.:LIU QIN
Phone:13476098104
Email:917856497@qq.com
JIANG SU CONG ZHONG HUA GONG GU FEN Co., Ltd.
Audited Supplier
(CAS:112-11-8)
MR./MRS.:HU
Phone:18662433356
Email:sales3@senfeida.com
9-Octadecenoic acid(9Z)-, 1-methylethyl ester Related Literature
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Zihan An,Rui Xu,Fengying Dai,Gaojian Xue,Xiaoling He,Yiping Zhao RSC Adv., 2017,7, 26593-26600
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Ricardo F. Mendes,Flávio Figueira,Filipe A. Almeida Paz Chem. Soc. Rev., 2020,49, 9121-9153
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Kunhitlu Subrahmanya Abhijith,Munna Singh Thakur Anal. Methods, 2012,4, 4250-4256
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Xiaoqiang Du,Zhi Yang,Yu Li,Yaqiong Gong,Min Zhao J. Mater. Chem. A, 2018,6, 6938-6946
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Haruki Nagae,Saki Matsushiro,Jun Okuda,Kazushi Mashima Chem. Sci., 2023,14, 8262-8268
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Daiki Kuzuhara,Kei Ohkubo,Tetsuro Takahashi,Tetsuo Okujima,Hidemitsu Uno,Noboru Ono J. Mater. Chem., 2010,20, 3011-3024
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Gabe Nagy,Tianyuan Peng,Nicola L. B. Pohl Anal. Methods, 2017,9, 3579-3593
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Peiyu Qiu,Rongjin Sun,Guo Gao,Ting Yin,Yulan Shen,Bin Chen,Kan Wang,Chunlei Zhang,Xiaoqing Qian,Daxiang Cui J. Mater. Chem. B, 2015,3, 3948-3958
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:112-11-8)ISOPROPYL OLEATE
Purity:99%
Quantity:200KG
Price($):discuss personally